![molecular formula C17H19N5O B5641010 N-(3,4-dihydro-1H-2-benzopyran-1-ylmethyl)-1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B5641010.png)
N-(3,4-dihydro-1H-2-benzopyran-1-ylmethyl)-1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related pyrimidine and pyrazole derivatives often involves microwave-assisted cyclocondensation or reflux methods with various substrates to yield structurally complex heterocycles. For instance, pyrimidine linked pyrazol-3-yl amines have been prepared via microwave irradiative cyclocondensation, showcasing the efficiency of modern synthetic techniques in constructing such compounds (Deohate & Palaspagar, 2020).
Molecular Structure Analysis
The determination of the molecular structure of similar compounds typically involves spectroscopic methods such as IR, NMR, and mass spectrometry. For example, the structural elucidation of 6-(chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine was achieved using elemental analysis, HRMS, NMR, and IR spectroscopy, alongside X-ray analysis, which provided insight into the arrangement of atoms and the overall geometry of the molecule (Ogurtsov & Rakitin, 2021).
Chemical Reactions and Properties
These compounds undergo various chemical transformations, including nucleophilic substitution and cyclocondensation reactions, which are pivotal for functionalizing the core structure and introducing diverse substituents. This versatility is evident in the synthesis routes that lead to a broad range of derivatives, highlighting the chemical reactivity and adaptability of the pyrazolo[3,4-d]pyrimidine scaffold (Ivachtchenko et al., 2011).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting points, and crystalline structure, are closely related to their molecular architecture. These properties can significantly influence the compound's behavior in biological systems and its potential applications in materials science. Investigations into the crystal structure and DFT studies, such as those performed on 4-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-6-(3-methoxyphenyl)pyrimidin-2-amine, offer valuable insights into the intermolecular interactions and stability of these molecules (Murugavel et al., 2014).
properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O/c1-11-20-16(14-9-19-22(2)17(14)21-11)18-10-15-13-6-4-3-5-12(13)7-8-23-15/h3-6,9,15H,7-8,10H2,1-2H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSTALCKXEGYYQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2C=NN(C2=N1)C)NCC3C4=CC=CC=C4CCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.